Cas no 77449-19-5 (Ac-Lobophytum lactone)
Ac-Lobophytum lactone structure
Product Name:Ac-Lobophytum lactone
CAS No:77449-19-5
MF:C22H30O5
MW:374.470607280731
CID:2002663
Update Time:2025-03-10
Ac-Lobophytum lactone Chemical and Physical Properties
Names and Identifiers
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- Ac-Lobophytum lactone
- 77449-19-5
- Lobophytol acetate
- 2H-Cyclotrideca[b]furan-2-one, 6-acetyl-5-(acetyloxy)-3,3a,4,5,6,7,8,11,12,14a-decahydro-9,13-dimethyl-3-methylene-, (3aS,5S,6S,9E,13E,14aS)-
-
- Inchi: 1S/C22H30O5/c1-13-7-6-8-14(2)11-20-19(15(3)22(25)27-20)12-21(26-17(5)24)18(10-9-13)16(4)23/h7,11,18-21H,3,6,8-10,12H2,1-2,4-5H3
- InChI Key: POKKLMMGTSYIOG-UHFFFAOYSA-N
- SMILES: CC(OC1C(C(=O)C)CCC(C)=CCCC(C)=CC2OC(C(C2C1)=C)=O)=O
Computed Properties
- Exact Mass: 374.209
- Monoisotopic Mass: 374.209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 69.7A^2
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 528.8±50.0 °C(Predicted)
Ac-Lobophytum lactone Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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